Cas no 56-06-4 (2,4-Diamino-6-hydroxypyrimidine)

• Product Name: 2,4-Diamino-6-hydroxypyrimidine
• CAS No: 56-06-4
• MF: C₄H₆N₄O
• MW: 126.116639614105
• MDL: MFCD00006098
• CID: 33611
• PubChem ID: 87567841
• Update Time: 2025-04-18

2,4-Diamino-6-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaminopyrimidin-4(1H)-one
• 2,6-Diamino-4-pyrimidinol
• 2,4-Diamino-6-hydroxypyrimidine monohydrate
• 2,6-Diamino-4-Hydroxyprimidine
• 2,6-Diamino-4-pyrimidinone
• 2,4-DIAMINO-6(1H)-PYRIMIDINONE
• 2,4-Diamino-6-hydroxypyrimidine
• 2,4-Diamino-6-hydroxy
• 2,4-diaminohypoxanthine
• 2,6-diamino-4-hydroxy-pyrimidine
• 2,6-diaminopyrimidin-4-ol
• 6-Aminoisocytosine
• 6-hydroxy-2,4-diaminopyrimidine
• AURORA KA-376
• DAHP
• 2,4-Diamino-6-pyrimidinol
• 2,6-Diamino-4-hydroxypyrimidine
• 2,6-diaminopyrimidin-4(3H)-one
• 4(1H)-Pyrimidinone, 2,6-diamino-
• 2,6-Diamino-1H-pyrimidin-4-one
• 2,6-diamino-3,4-dihydropyrimidin-4-one
• 2,6-Diamino-4(1H)-pyrimidinone
• 2,6-Diaminopyrimidin-4-one
• 2,4-Diamino-6-pyrimidinone
• 4(3H)-pyrimidinone, 2,6-diamino-
• 2,4-DAHP
• 4(1H)-Pyrimidinone,6-diamino-
• UNII-EDH7CNS75I
• NCGC00024607-01
• EINECS 200-254-4
• NCGC00015387-02
• Tox21_500419
• 56-06-4
• HMS3261C20
• AKOS002676346
• SB57239
• NCGC00015387-01
• EDH7CNS75I
• E85616
• 2,6-diamino-4-oxopyrimidine
• 2,6-diaminopyrimidine-4-one
• 2,4-Diamino-6-pyrimidone 100 microg/mL in Acetonitrile:Methanol
• HB0070
• D78033
• NCGC00015387-04
• Lopac0_000419
• NSC 44914
• LS-175686
• F1918-0034
• A897378
• 2,4-Diamino-6-hydroxypyrimidiine
• SMR001230698
• Tox21_113576
• Lopac-D1920-6
• NSC 9302
• A830906
• 4-Pyrimidinol, 2,6-diamino-
• SCHEMBL94169
• BBL003829
• NSC44914
• LP00419
• NSC-44914
• 2,4-Diaminopyrimidin-6-ol
• HY-100954
• 143504-99-8
• Q27277123
• 2,4-Diamino-6-hydroxypyrimidine,98%
• HMS3370M17
• AKOS016000171
• NSC9302
• AM20100370
• DTXCID9028964
• FT-0609969
• NSC 680818
• C4H6N4O
• DHAP-2,4
• NCGC00024607-02
• HMS2234I21
• 2,6-Diamino-3H-pyrimidin-4-one
• DAHP; 2,4-Diamino-6-hydroxypyrimidine
• 2,4-DIAMINO-6-HYDROXYPYRIMIDINE [MI]
• 2,4-diamino-6(1H)-pyrimidone
• SR-01000076242
• MFCD00006098
• 2,6-bis(azanyl)-1H-pyrimidin-4-one
• CAS-56-06-4
• NCGC00261104-01
• SR-01000076242-1
• InChI=1/C4H6N4O/c5-2-1-3(9)8-4(6)7-2/h1H,(H5,5,6,7,8,9
• DTXSID4049038
• 2,6-diamino-1H-pyrimidin-4-on
• STK508805
• 2,6-Diamino-4(3H)-pyrimidinone
• 2,4-diamino-1H-pyrimidin-6-one
• SCHEMBL12284066
• CS-0020633
• Tox21_113576_1
• STK387479
• AC-23587
• NSC680818
• AKOS000120881
• Q-200181
• NCGC00015387-06
• 4-pyrimidinol,2,6-diamino-
• EU-0100419
• NCGC00015387-09
• 2,4-diamino-6-hydroxy-pyrimidine
• Z203045302
• 2,6-diamino-pyrimidin-4-ol
• 2,6-diamino-1,4-dihydropyrimidin-4-one
• BCP07305
• 195-66-4
• BP-13216
• PS-4458
• CCG-204511
• PS-4212
• 2,4-Diamino-6-pyrimidone
• NCGC00024607-03
• 4(3H)-Pyrimidinone, 2,6-diamino- (9CI)
• 6-Hydroxy-2,4-pyrimidinediamine
• D1321
• NCGC00015387-03
• NSC-680818
• CHEMBL1255934
• BBL007935
• Tocris-0476
• SDCCGSBI-0050404.P002
• D1920-6
• 100643-27-4
• NSC-9302
• 2-Aminoisocytosine
• MLS004491797
• MFCD00043013
• SB55681
• NCGC00015387-05
• SR-01000076242-3
• 4-Pyrimidinol, 2,6-diamino- (9CI)
• AB-323/25048074
• s3688
• SB57773
• 2,4-Diamino-6-hydroxypyrimidine, 96%
• AI3-52085
• MLS002153230
• NCGC00247666-01
• EN300-21516
• TIMTEC-BB SBB004252
• NS00015123
• CHEBI:195830
• 2 pound not6-Diaminopyrimidin-4-ol
• 2,4-Diamino-6-hydroxypyrimidine,99%
• pyrimidine, 2,4-diamino-6-hydroxy-
• ALBB-027441
• DB-272198
• DB-052846
• FD21472
• 4(1H)-Pyrimidinone, 2,6-diamino-, monohydrate
• AEA64327
• 816-082-3
• 2,6-Diamino-4(1H)-pyrimidinone;2,6-Diaminopyrimidin-4-one;6-Aminoisocytosine

• MDL： MFCD00006098
• Inchi： 1S/C4H6N4O/c5-2-1-3(9)8-4(6)7-2/h1H,(H5,5,6,7,8,9)
• InChI Key： SWELIMKTDYHAOY-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C(N)N1
• BRN： 125006

Computed Properties

• Exact Mass: 126.05400
• Monoisotopic Mass: 126.054161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: -1.8
• Topological Polar Surface Area: 93.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3659 (rough estimate)
• Melting Point: 285-286 °C (dec.) (lit.)
• Boiling Point: 288.5℃/760mmHg
• Flash Point: 128.3℃
• Refractive Index: 1.7990 (estimate)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 98.05000
• LogP: 0.50900
• Solubility: Not determined
• Merck: 2981
• Sensitiveness: Light Sensitive
• pka: 10.61±0.50(Predicted)

2,4-Diamino-6-hydroxypyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones